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Compound of Interest

Compound Name: Cumyl-inaca

Cat. No.: B14078581 Get Quote

An in-depth analysis of Cumyl-INACA reveals the existence of two distinct but related

compounds, each with unique molecular characteristics. This guide provides a comparative

overview of their core chemical data. Due to the limited availability of public-domain

experimental protocols and established signaling pathways for these specific compounds, this

document will focus on their fundamental molecular properties.

Core Molecular Data
A summary of the molecular formula and weight for two identified Cumyl-INACA variants is

presented below. This information is crucial for researchers in the fields of analytical chemistry,

pharmacology, and drug development for accurate quantification and experimental design.

Compound Name Molecular Formula Molecular Weight ( g/mol )

CUMYL-INACA C17H17N3O 279.3[1]

CUMYL-EINACA C19H21N3O 307.4[2]

CUMYL-INACA is identified with the formal name N-(1-methyl-1-phenylethyl)-1H-indazole-3-

carboxamide[1]. CUMYL-EINACA, on the other hand, is formally known as 1-ethyl-N-(2-

phenylpropan-2-yl)-1H-indazole-3-carboxamide[2]. The primary structural difference lies in the

presence of an ethyl group on the indazole ring of CUMYL-EINACA.
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Detailed, publicly available experimental protocols for the synthesis, purification, and analysis

of Cumyl-INACA and its analogs are not extensively documented in the provided search

results. Such protocols are typically proprietary to the manufacturing entities or are published in

peer-reviewed scientific literature which was not found. For researchers requiring this

information, sourcing from chemical suppliers' product inserts or the scientific literature would

be the recommended approach.

Signaling Pathways
The specific signaling pathways through which Cumyl-INACA and its derivatives exert their

biological effects are not detailed in the provided information. As synthetic cannabinoids, it is

hypothesized that they act as agonists at cannabinoid receptors, primarily CB1 and CB2,

initiating a cascade of intracellular events. However, without specific studies on these exact

molecules, a diagram of their signaling pathway would be speculative.

To illustrate a generalized cannabinoid receptor signaling pathway, the following diagram is

provided as a conceptual framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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